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Abstract

This technical guide provides a comprehensive overview of the known properties of N-(4-
ethoxyphenyl)ethanesulfonamide (CAS 57616-19-0). Due to the limited availability of public
data for this specific compound, this document also includes information on general synthetic
methods for related compounds and highlights areas where further research is needed. The
information is presented to be a valuable resource for researchers in medicinal chemistry and
drug development.

Chemical Identity and Physicochemical Properties

N-(4-ethoxyphenyl)ethanesulfonamide is a sulfonamide derivative with the molecular formula
C10H15NO03S.[1] It is structurally related to other N-aryl sulfonamides, a class of compounds
with a wide range of biological activities.

Table 1: Physicochemical Properties of N-(4-ethoxyphenyl)ethanesulfonamide
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Property Value Source
CAS Number 57616-19-0 [1]
Molecular Formula C10H15NO3S [1]
Molecular Weight 229.3 g/mol [1]

Boiling Point Predicted: 352.8 + 44.0 °C Vendor Data
Melting Point Data not available

Solubility Data not available

Appearance Solid (form not specified) [2]

Note: Much of the experimental physicochemical data for this specific compound is not publicly
available. The boiling point is a predicted value from chemical suppliers.

Proposed Synthesis Protocol

A specific, peer-reviewed synthesis protocol for N-(4-ethoxyphenyl)ethanesulfonamide has
not been identified in the public literature. However, a standard method for the synthesis of N-
arylsulfonamides involves the reaction of an arylamine with a sulfonyl chloride in the presence
of a base.[3][4]

General Experimental Protocol

The following is a proposed experimental protocol for the synthesis of N-(4-
ethoxyphenyl)ethanesulfonamide based on general procedures for N-arylsulfonamide
formation.

Materials:
e p-Phenetidine (4-ethoxyaniline)
o Ethanesulfonyl chloride

e Pyridine or triethylamine (base)
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e Dichloromethane (solvent)

e Hydrochloric acid (for workup)

e Sodium sulfate (drying agent)

« Silica gel (for chromatography)

» Hexane and Ethyl Acetate (eluent)

Procedure:

 In a round-bottom flask, dissolve p-phenetidine in dichloromethane.

» Cool the solution in an ice bath.

e Add pyridine or triethylamine to the solution.

» Slowly add ethanesulfonyl chloride dropwise to the cooled solution with stirring.

» Allow the reaction to warm to room temperature and stir for several hours until completion
(monitor by TLC).

e Quench the reaction with dilute hydrochloric acid.

o Separate the organic layer, wash with water and brine.

» Dry the organic layer over anhydrous sodium sulfate and filter.

» Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure N-(4-ethoxyphenyl)ethanesulfonamide.

Proposed Synthesis Workflow
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Caption: Proposed synthesis workflow for N-(4-ethoxyphenyl)ethanesulfonamide.
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Spectral and Analytical Data

While several chemical suppliers claim to possess spectral data such as NMR, HPLC, and LC-
MS for N-(4-ethoxyphenyl)ethanesulfonamide, these are not publicly available.[1]
Researchers are advised to acquire the compound from a reputable source that can provide a
certificate of analysis with detailed spectral data.

Biological Activity and Signaling Pathways

There is currently no publicly available information on the biological activity, pharmacological
effects, or mechanism of action of N-(4-ethoxyphenyl)ethanesulfonamide. The N-
arylsulfonamide scaffold is present in numerous biologically active compounds, suggesting that
this molecule could be of interest for biological screening.[5]

Given the absence of data on its biological targets and pathways, a signaling pathway diagram
cannot be provided at this time.

Safety and Handling

Detailed safety and handling information for N-(4-ethoxyphenyl)ethanesulfonamide is not
widely available. As with any laboratory chemical, it should be handled with care.

General Handling Precautions:
o Work in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[2]

» Avoid inhalation of dust and contact with skin and eyes.[2]
« In case of contact, wash the affected area thoroughly with water.[6]

o For spills, dampen the solid material with a suitable solvent like ethanol and collect it in a
sealed container for disposal.[7]

Storage:
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» Store in a cool, dry, and well-ventilated place.[1]
o Keep the container tightly sealed.

Conclusion and Future Directions

N-(4-ethoxyphenyl)ethanesulfonamide is a compound for which basic chemical identity is
known, but a comprehensive profile of its physicochemical properties, biological activity, and
safety is lacking in the public domain. The proposed synthesis protocol provides a starting point
for its preparation and subsequent characterization.

Future research should focus on:

o The experimental determination of its melting point, boiling point, and solubility in various
solvents.

o Full spectral characterization using NMR, IR, and mass spectrometry.

e Screening for biological activity across various assays to identify potential therapeutic
applications.

 Toxicological studies to establish a comprehensive safety profile.

This technical guide serves as a foundational document to encourage and support further
investigation into the properties and potential applications of N-(4-
ethoxyphenyl)ethanesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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